Cas no 1048649-17-7 (Cyclohexylmethyl-(tetrahydro-furan-2-ylmethyl)-amine hydrochloride)

• Product Name: Cyclohexylmethyl-(tetrahydro-furan-2-ylmethyl)-amine hydrochloride
• CAS No: 1048649-17-7
• MF: C₁₂H₂₄ClNO
• MW: 233.778062820435
• MDL: MFCD03904906
• CID: 1068232
• PubChem ID: 17371092
• Update Time: 2025-04-20

Cyclohexylmethyl-(tetrahydro-furan-2-ylmethyl)-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexylmethyl-(tetrahydro-furan-2-ylmethyl)-amine hydrochloride
• AG-B-20122
• AGN-PC-01FXBL
• ARONIS005639
• CTK5J6361
• KB-88967
• MolPort-001-635-309
• BIO-FARMA BF003357
• (cyclohexylmethyl)(tetrahydro-2-furanylmethyl)amine hydrochloride
• MFCD03904906
• (Cyclohexylmethyl)(tetrahydro-2-furanylmethyl)amine HCl
• (cyclohexylmethyl)[(oxolan-2-yl)methyl]amine hydrochloride
• 1-cyclohexyl-N-(oxolan-2-ylmethyl)methanamine;hydrochloride
• (cyclohexylmethyl)(oxolan-2-ylmethyl)amine hydrochloride
• YRB64917
• 1048649-17-7
• 1-Cyclohexyl-N-((tetrahydrofuran-2-yl)methyl)methanaminehydrochloride
• 1-Cyclohexyl-N-((tetrahydrofuran-2-yl)methyl)methanamine hydrochloride
• A906899
• DTXSID30589535
• 1-Cyclohexyl-N-[(oxolan-2-yl)methyl]methanamine--hydrogen chloride (1/1)
• AKOS003745582
• BS-36985

• MDL： MFCD03904906
• Inchi： 1S/C12H23NO.ClH/c1-2-5-11(6-3-1)9-13-10-12-7-4-8-14-12;/h11-13H,1-10H2;1H
• InChI Key： JCIYUSYZMWUGCX-UHFFFAOYSA-N
• SMILES： Cl.O1CCCC1CNCC1CCCCC1

Computed Properties

• Exact Mass: 233.1546421g/mol
• Monoisotopic Mass: 233.1546421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Cyclohexylmethyl-(tetrahydro-furan-2-ylmethyl)-amine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT